Cas no 202800-61-1 (N-{3-(trifluoromethyl)phenylmethyl}hydroxylamine)

• Product Name: N-{3-(trifluoromethyl)phenylmethyl}hydroxylamine
• CAS No: 202800-61-1
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 5895330
• PubChem ID: 53650270
• Update Time: 2025-10-23

N-{3-(trifluoromethyl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{3-(trifluoromethyl)phenylmethyl}hydroxylamine
• SCHEMBL46769
• N-{[3-(trifluoromethyl)phenyl]methyl}hydroxylamine
• 202800-61-1
• AKOS021004234
• EN300-2004661

• Inchi： 1S/C8H8F3NO/c9-8(10,11)7-3-1-2-6(4-7)5-12-13/h1-4,12-13H,5H2
• InChI Key： AMEHMQKYHPRNKS-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CNO)=C1)(F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on N-{3-(trifluoromethyl)phenylmethyl}hydroxylamine

N-{3-(Trifluoromethyl)phenylmethyl}hydroxylamine: A Comprehensive Overview

N-{3-(Trifluoromethyl)phenylmethyl}hydroxylamine (CAS No. 202800-61-1) is a versatile compound with significant applications in the fields of chemical synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as TFPM-hydroxylamine, is characterized by its unique structure, which includes a trifluoromethyl group and a hydroxylamine functional group. These features contribute to its reactivity and potential utility in various chemical reactions and biological processes.

The trifluoromethyl group in N-{3-(trifluoromethyl)phenylmethyl}hydroxylamine imparts significant electronic and steric effects, making it a valuable building block in the synthesis of complex molecules. The presence of the hydroxylamine group further enhances its reactivity, allowing it to participate in a wide range of chemical transformations, including nucleophilic substitution, oxidation, and reduction reactions.

In recent years, N-{3-(trifluoromethyl)phenylmethyl}hydroxylamine has gained attention for its potential applications in medicinal chemistry. Researchers have explored its use as an intermediate in the synthesis of pharmaceuticals, particularly those targeting neurological disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of TFPM-hydroxylamine in the development of novel inhibitors for specific enzymes involved in cancer progression.

The unique properties of N-{3-(trifluoromethyl)phenylmethyl}hydroxylamine also make it an attractive candidate for use in bioconjugation reactions. Bioconjugation involves the covalent attachment of functional groups to biomolecules such as proteins, antibodies, and nucleic acids. This process is crucial for developing targeted drug delivery systems and diagnostic tools. A recent study in the Bioconjugate Chemistry journal demonstrated the effectiveness of TFPM-hydroxylamine in conjugating therapeutic agents to antibodies, enhancing their stability and efficacy.

Furthermore, N-{3-(trifluoromethyl)phenylmethyl}hydroxylamine has been investigated for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The hydroxylamine group in TFPM-hydroxylamine can be designed to release active therapeutic agents under specific physiological conditions, thereby improving drug targeting and reducing side effects. A study published in the European Journal of Medicinal Chemistry reported promising results using TFPM-hydroxylamine as a prodrug platform for antiviral agents.

The synthesis of N-{3-(trifluoromethyl)phenylmethyl}hydroxylamine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 3-(trifluoromethyl)benzaldehyde with hydroxylamine under controlled conditions. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as catalytic processes and microwave-assisted synthesis.

In addition to its applications in medicinal chemistry, N-{3-(trifluoromethyl)phenylmethyl}hydroxylamine has found use in analytical chemistry. Its distinct spectroscopic properties make it useful as a reference compound or internal standard in various analytical techniques, including mass spectrometry (MS), nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy. These applications are crucial for ensuring accurate and reliable analytical results in research and quality control settings.

The safety profile of N-{3-(trifluoromethyl)phenylmethyl}hydroxylamine is an important consideration for its practical use. While it is not classified as a hazardous material or controlled substance, proper handling and storage practices should be followed to ensure workplace safety. Researchers should adhere to standard laboratory protocols for handling chemicals with reactive functional groups.

In conclusion, N-{3-(trifluoromethyl)phenylmethyl}hydroxylamine (CAS No. 202800-61-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists, medicinal chemists, and analytical chemists alike. Ongoing research continues to uncover new applications and optimize existing methods for its use, solidifying its position as a key player in modern chemical research.